1-Azido-1-deoxy-b-D-lactopyranoside

• IUPAC Name: (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-6-azido-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C12H21N3O10/c13-15-14-11-8(21)7(20)10(4(2-17)23-11)25-12-9(22)6(19)5(18)3(1-16)24-12/h3-12,16-22H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
• InChI Key: FJOYNMRZUBUGGP-DCSYEGIMSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)N=[N+]=[N-])CO)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)N=[N+]=[N-])CO)O)O)O)O
• Molecular Formula: C12H21N3O10
• DSSTOX Substance ID: DTXSID90472313
• Molecular Weight: 367.31 g/mol
• CAS No.: 69266-16-6

Description

1-Azido-1-deoxy-b-D-lactopyranoside is a carbohydrate compound that has gained significant interest in scientific research due to its unique physical and chemical properties. It can be used as an organic building block to prepare 1,2,3-triazole-containing complex by reacting with propagylglycine and sodium ascorbate via copper-catalyzed click chemistry approach.

Molecular Structure Analysis

The molecular formula of this compound is C12H21N3O10, and its molecular weight is 367.31. The InChI string representation provides a detailed view of its molecular structure.

Chemical Reactions Analysis

This compound can participate in click chemistry reactions. It can be used to prepare 1,2,3-triazole-containing complex by reacting with propagylglycine and sodium ascorbate via copper-catalyzed click chemistry approach.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has an optical activity of [α]20/D +14.8°, c = 1% in DMSO. Its melting point is 120 °C (lit.).

Scientific Research Applications

Synthesis and Chemical Properties

• 1-Azido-1-deoxy-β-D-lactopyranoside derivatives have been synthesized for various applications, including the formation of compounds with functional azide and tosyloxy groups, facilitating intramolecular cyclization (Sepulchre, Gateau, & Gero, 1972).
• A branched-chain aldose bearing an azido group was used to access 1-deoxy-1-azido- and 1-deoxy-1-amino ketoses via stereospecific isomerization, showcasing the versatility of azido sugars in chemical transformations (Hricovíniová, 2010).

Biochemical Applications

• The 1-azido derivatives of glucose and other disaccharides have been converted into corresponding uronic acids through TEMPO-mediated anodic oxidation. This highlights the use of azido sugars in complex carbohydrate chemistry and potential biochemical applications (Schaemann & Schäfer, 2003).
• 3-(1H-1,2,3-Triazol-1-yl)-1-thio-galactosides, derived from methyl 3-azido-3-deoxy-1-thio-β-D-galactopyranoside, were used as inhibitors for galectin-3, a protein related to tumor and inflammation processes, demonstrating the potential therapeutic applications of azido sugars (Salameh, Leffler, & Nilsson, 2005).

Methodological Advancements

• Efficient methods have been developed for synthesizing azido-sugar derivatives, like 1,3,4,6-tetra-O-acetyl-2-azido-2-deoxy-β-D-glucopyranose, from simpler sugars such as D-mannose, indicating methodological advancements in the field of carbohydrate chemistry (Pavliak & Kováč, 1991).

Drug Development and Biomedical Research

• The compound 3'-azido-3'-deoxy-thymidine (AZT), structurally similar to 1-azido-1-deoxy-β-D-lactopyranoside, has been extensively studied for its inhibitory effects on HIV reverse transcriptase, demonstrating the potential of azido sugars in antiviral drug development (Parthasarathy & Kim, 1988).

Safety and Hazards

The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.